Cas no 667402-02-0 (1-(Phenylsulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Phenylsulfonyl)piperidine-4-carboxylic acid
• CAS No: 667402-02-0
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 875008
• Update Time: 2023-08-03

1-(Phenylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[(1S)-3-[4-[ethyl[[4-(methylsulfonyl)phenyl]acetyl]amino]-1-piperidinyl]- 1-phenylpropyl]-1-(phenylsulfonyl)-
• 1-(phenylsulfonyl)piperidine-4-carboxylic acid
• 1-(phenylsulfonyl)-4-piperidinecarboxylic acid
• 1-(benzenesulfonyl)piperidine-4-carboxylic acid
• 1-Benzenesulfonyl-piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(phenylsulfonyl)-
• 4-Piperidinecarboxylicacid, 1-(phenylsulfonyl)-
• Oprea1_340598
• Oprea1_179724
• IFLab1_000872
• ROBBWMKVNMSDPF-UHFFFAOYSA-N
• HMS1414H14
• STK347073
• SBB009520
• AR3212
• 4419AA
• B
• 1-(Phenylsulfonyl)piperidine-4-carboxylic acid

• Inchi： 1S/C12H15NO4S/c14-12(15)10-6-8-13(9-7-10)18(16,17)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H,14,15)
• InChI Key： ROBBWMKVNMSDPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 83.1